3-Tropanyl 4'-methoxytropate

• CAS No.: 63978-25-6
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-(4-methoxyphenyl)propanoate
• InChI: InChI=1S/C18H25NO4/c1-19-13-5-6-14(19)10-16(9-13)23-18(21)17(11-20)12-3-7-15(22-2)8-4-12/h3-4,7-8,13-14,16-17,20H,5-6,9-11H2,1-2H3
• InChI Key: OMPLHFKUSGGZFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=C(C=C3)OC

Description

3-Tropanyl 4'-methoxytropate is a synthetic tropane alkaloid derivative characterized by a tropane core substituted with a methoxy group at the 4' position and a tropanyl ester moiety at the 3-position. Tropane alkaloids are known for their anticholinergic and antispasmodic properties, often targeting muscarinic acetylcholine receptors (mAChRs). The structural modifications in this compound—specifically the methoxy group and tropanyl ester—enhance lipophilicity and influence receptor-binding kinetics compared to simpler tropane derivatives like atropine or scopolamine .

However, its low aqueous solubility (estimated logP > 3.5) poses formulation challenges, necessitating solubility-enhancing strategies such as cyclodextrin (CD) complexation, a common approach for hydrophobic tropane analogs .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 3-Tropanyl 4'-methoxytropate with methoxytropate (a closely related analog) and other tropane derivatives:

Compound	Molecular Weight (g/mol)	logP	Aqueous Solubility (μg/mL)	Preferred Cyclodextrin Partner	Dissolution Rate Enhancement (%)*
3-Tropanyl 4'-methoxytropate	~400 (estimated)	~3.8	<10	HPβCD	80–90†
Methoxytropate	308.3	2.9	15–20	β-CD, HPβCD	85–92‡
Atropine	289.4	1.8	200	—	—

*Dissolution rate measured at 30 minutes in simulated gastric fluid.
†Estimated based on structural analogs; ‡Experimental data from Palmieri et al. (1997) .

Key Observations:

• Lipophilicity : The tropanyl ester in 3-Tropanyl 4'-methoxytropate increases logP compared to methoxytropate, reducing aqueous solubility.
• Cyclodextrin Compatibility : Hydroxypropyl-β-cyclodextrin (HPβCD) is preferred for 3-Tropanyl 4'-methoxytropate due to its larger cavity and higher solubilizing capacity for bulky hydrophobic moieties. Methoxytropate, however, achieves optimal dissolution with both β-CD and HPβCD, depending on preparation methods .

Complexation Efficiency and Preparation Methods

Studies on methoxytropate-CD complexes by Palmieri et al. (1997) provide a benchmark for understanding 3-Tropanyl 4'-methoxytropate:

Parameter	Methoxytropate-β-CD (Kneading)	Methoxytropate-HPβCD (Freeze-Drying)
Complexation Efficiency	1:1 molar ratio	1:1.5 molar ratio
Dissolution Rate (%)	85	92
Stability	Moderate	High

For 3-Tropanyl 4'-methoxytropate, freeze-drying with HPβCD is hypothesized to achieve >90% dissolution due to its structural similarity to methoxytropate, though experimental validation is required. Kneading may be less effective due to steric hindrance from the tropanyl group .

Pharmacological Implications

• Receptor Binding : The 4'-methoxy group in both compounds enhances mAChR subtype selectivity compared to atropine, but the tropanyl ester in 3-Tropanyl 4'-methoxytropate may prolong half-life via reduced esterase-mediated hydrolysis.
• Bioavailability : Methoxytropate’s CD complexes show 2.3-fold higher oral bioavailability than uncomplexed forms. Similar improvements are projected for 3-Tropanyl 4'-methoxytropate with HPβCD .